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Compound of Interest

Compound Name: NSC624206

Cat. No.: B7983931 Get Quote

For researchers, scientists, and drug development professionals handling NSC624206,

ensuring its proper disposal is a critical component of laboratory safety and environmental

responsibility. While the Safety Data Sheet (SDS) for NSC624206 indicates that the substance

does not meet the criteria for classification as hazardous under EC Directives, it is imperative to

handle and dispose of this research chemical with the caution afforded to all laboratory

reagents.[1] The absence of a formal hazard classification does not imply the absence of

potential risk.[2]

Immediate Safety and Handling Precautions
Before addressing disposal, it is essential to reiterate the immediate safety protocols for

handling NSC624206.

Engineering Controls: Always handle NSC624206 in a chemical fume hood with an

independent air supply.[1][3] Ensure that the laboratory is equipped with a safety shower and

an eye wash station.[3]

Personal Protective Equipment (PPE): Wear appropriate safety glasses, chemical-resistant

gloves (meeting at least the BS EN 374:2003 standard), and protective clothing to prevent

skin and eye contact.

Avoid Inhalation and Contact: Take measures to avoid the inhalation of dust or aerosols. In

case of contact, follow standard first aid procedures. For skin contact, immediately wash with
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copious amounts of soap and water for at least 15 minutes. For eye contact, flush with plenty

of water for at least 15 minutes.

Step-by-Step Disposal Procedure
The primary directive from available safety data is to "Hold all material for appropriate disposal

as described under section 13 of SDS." As this specific section is not publicly available, the

following procedure is based on general best practices for laboratory chemical waste disposal.

Waste Identification and Segregation:

NSC624206 is a chlorinated organic compound. As such, it should be segregated as

halogenated organic waste.

Do not mix with non-halogenated solvents, acids, bases, or other reactive waste streams.

Waste Collection and Containerization:

Collect waste NSC624206, including any contaminated disposable labware (e.g., pipette

tips, tubes), in a designated, properly labeled hazardous waste container.

The container must be made of a compatible material (e.g., glass or polyethylene) and

have a tightly fitting screw-top cap.

The container must be clearly labeled with "Hazardous Waste" and the full chemical name:

"NSC624206" or "N-[2-[[(4-Chlorophenyl)methyl]dithio]ethyl]-1-decanamine hydrochloride".

Do not use abbreviations or chemical formulas.

Storage of Waste:

Store the waste container in a designated satellite accumulation area within the laboratory.

Ensure the storage area is away from sources of ignition and incompatible materials.

Disposal of Empty Containers:

Empty containers that held NSC624206 should be triple-rinsed with a suitable solvent

(e.g., ethanol or DMSO, in which the compound is soluble).
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The rinsate must be collected and disposed of as halogenated organic waste.

After triple-rinsing, the container can be disposed of in accordance with institutional

guidelines for decontaminated lab glass or plastic.

Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Under no circumstances should NSC624206 or its solutions be disposed of down the

drain.

Quantitative Data Summary
Property Value Source

Molecular Weight 410.51 g/mol

Formula C₁₉H₃₂ClNS₂·HCl

Solubility in DMSO Up to 50 mM

Solubility in Ethanol Up to 20 mM

Storage Temperature -20°C

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of NSC624206 waste.
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Preparation & Handling

Waste Generation & Segregation

Collection & Storage

Final Disposal

Start: Handling NSC624206

Wear Appropriate PPE:
- Safety Glasses

- Chemical-Resistant Gloves
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Work in a
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'Halogenated Organic Waste'

Do NOT Mix With:
- Non-halogenated solvents

- Acids/Bases
- Other reactive waste

Use Designated, Compatible,
and Labeled Waste Container

Label with 'Hazardous Waste'
and full chemical name

Store in Satellite
Accumulation Area

Contact Institutional EHS
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End: Proper Disposal
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NSC624206 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b7983931?utm_src=pdf-custom-synthesis
https://documents.tocris.com/pdfs/tocris_msds/4993_sds.pdf?1710925630
https://www.tocris.com/support/safety
https://documents.tocris.com/pdfs/tocris_msds/7340_sds.pdf?1717722389
https://www.benchchem.com/product/b7983931#nsc624206-proper-disposal-procedures
https://www.benchchem.com/product/b7983931#nsc624206-proper-disposal-procedures
https://www.benchchem.com/product/b7983931#nsc624206-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7983931?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7983931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

